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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium oxalate (Na₂C₂O₄), a process of significant interest in various fields, including analytical

chemistry, materials science, and drug development. This document details the decomposition

pathway, quantitative analysis of thermal events, and standardized experimental protocols for

its investigation.

Core Concepts: The Thermal Dissociation Pathway
Sodium oxalate, a stable salt of oxalic acid, undergoes a well-defined thermal decomposition

process. When subjected to increasing temperature, it primarily decomposes into solid sodium

carbonate (Na₂CO₃) and gaseous carbon monoxide (CO). This reaction is the principal thermal

event observed under inert atmospheric conditions.

The decomposition reaction is as follows:

Na₂C₂O₄(s) → Na₂CO₃(s) + CO(g)

At significantly higher temperatures, the resulting sodium carbonate can further decompose.

However, the initial decomposition of sodium oxalate is the focal point of most thermal analysis

studies.

Quantitative Thermal Analysis Data
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The thermal decomposition of sodium oxalate has been extensively studied using techniques

such as Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA). The

following table summarizes key quantitative data obtained from these analyses under a

nitrogen (N₂) atmosphere. It is important to note that the precise temperatures can vary

depending on experimental conditions such as heating rate and sample purity.

Parameter Value Conditions Reference

Decomposition Onset

Temperature
~290 °C

Non-aqueous

titrimetric micro-

determination

[1]

~500 °C TGA/DTA [2]

Main Decomposition

Temperature Range
500 - 600 °C TGA in N₂ atmosphere [2]

550 - 600 °C
DTA-TG in N₂

atmosphere
[2]

Peak Decomposition

Temperature (DTA)
580 °C

10 °C/min heating rate

in N₂
[2]

Mass Loss (Na₂C₂O₄

→ Na₂CO₃)
~14% (theoretical) [2]

Sodium Carbonate

Decomposition
> 810 °C [1]

Note: The onset temperature can be defined differently depending on the analytical technique

and data analysis method.

Visualizing the Decomposition Pathway
The thermal decomposition of sodium oxalate can be represented as a straightforward

signaling pathway.
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Thermal decomposition pathway of sodium oxalate.

Experimental Protocol: Thermogravimetric and
Differential Thermal Analysis (TGA/DTA)
The following protocol outlines a detailed methodology for the thermal analysis of sodium

oxalate using a simultaneous TGA/DTA instrument. This procedure is designed to yield high-

quality, reproducible data for researchers.

4.1. Instrumentation and Materials

Instrument: A calibrated simultaneous Thermogravimetric Analyzer with Differential Thermal

Analysis capabilities (TGA/DTA).

Crucibles: Alumina or platinum crucibles are recommended.

Sample: High-purity sodium oxalate (analytical standard grade).

Purge Gas: High-purity nitrogen (N₂) or other inert gas (e.g., argon).

Analytical Balance: Capable of measuring to at least 0.01 mg.

4.2. Experimental Workflow Diagram
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TGA/DTA Experimental Workflow

Start

Sample Preparation
(Weigh 5-10 mg of Na₂C₂O₄)

Instrument Setup
(Set parameters: temp. range, heating rate, gas flow)

Run TGA/DTA Analysis

Data Collection
(Record mass change and heat flow vs. temperature)

Data Analysis
(Determine onset temp., peak temp., mass loss)

End

Click to download full resolution via product page

Typical experimental workflow for TGA/DTA analysis.

4.3. Step-by-Step Procedure
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Instrument Calibration: Ensure the TGA/DTA instrument is calibrated for both temperature

and mass according to the manufacturer's specifications. Typically, this involves using

standard reference materials with known melting points and Curie temperatures.

Sample Preparation:

Accurately weigh approximately 5-10 mg of dry, high-purity sodium oxalate into a clean,

tared TGA crucible.

Record the exact mass of the sample.

Ensure the sample is evenly distributed at the bottom of the crucible to promote uniform

heating.

Instrument Setup:

Place the sample crucible onto the TGA balance mechanism.

Place an empty, tared reference crucible in the reference position.

Seal the furnace and begin purging with high-purity nitrogen at a flow rate of 20-50

mL/min. Allow the system to purge for at least 30 minutes to ensure an inert atmosphere.

Program the temperature profile. A typical profile for sodium oxalate decomposition is:

Initial Temperature: Ambient (e.g., 30 °C)

Heating Rate: 10 °C/min (other rates such as 15, 20, 30, or 40 K/min can be used for

kinetic studies).[3]

Final Temperature: 700 °C (to observe the full decomposition of the oxalate to the

carbonate).

Data Acquisition:

Initiate the temperature program and begin data collection.
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The instrument will record the sample mass (TGA curve) and the temperature difference

between the sample and reference (DTA curve) as a function of the furnace temperature.

Data Analysis:

TGA Curve:

Determine the onset temperature of decomposition, often calculated as the intersection

of the baseline with the tangent of the decomposition step.

Calculate the percentage mass loss corresponding to the decomposition of sodium

oxalate to sodium carbonate.

DTA Curve:

Identify the endothermic peak corresponding to the decomposition.

Determine the peak temperature of the endotherm.

Kinetic Analysis (Optional): If experiments were conducted at multiple heating rates,

kinetic parameters such as the activation energy (Ea) can be calculated using model-free

methods like the Ozawa-Flynn-Wall (OFW) or Kissinger-Akahira-Sunose (KAS) methods.

[3][4]

Conclusion
The thermal decomposition of sodium oxalate is a well-characterized process that serves as a

valuable case study in thermal analysis. The straightforward decomposition pathway to sodium

carbonate and carbon monoxide provides a clear and reproducible thermal event for analysis.

By following the detailed experimental protocol outlined in this guide, researchers can obtain

high-quality, reliable data to support their scientific investigations and development efforts. This

understanding is crucial for applications ranging from the quality control of pharmaceuticals to

the synthesis of advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://akjournals.com/view/journals/10973/107/3/article-p1023.pdf
https://akjournals.com/abstract/journals/10973/107/3/article-p1023.xml
https://www.benchchem.com/product/b148030?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Investigation on the drying and decomposition of sodium oxalate - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. akjournals.com [akjournals.com]

4. akjournals.com [akjournals.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal
Decomposition of Sodium Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148030#thermal-decomposition-of-sodium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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